Cas no 56908-82-8 (Naphthalene, 1,2,3,4,5,6,7-heptamethyl-)
56908-82-8 structure
Product Name:Naphthalene, 1,2,3,4,5,6,7-heptamethyl-
CAS No:56908-82-8
MF:C17H22
MW:226.356585025787
CID:347416
PubChem ID:3613698
Update Time:2025-04-19
Naphthalene, 1,2,3,4,5,6,7-heptamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1,2,3,4,5,6,7-heptamethyl-
- 1,2,3,4,5,6,7-heptamethylnaphthalene
- 1,2,3,4,5,6,7-HEPTAMETHYL-NAPHTHALENE
- AKOS024323849
- 56908-82-8
- DTXSID90394228
-
- Inchi： 1S/C17H22/c1-9-8-16-13(5)11(3)12(4)15(7)17(16)14(6)10(9)2/h8H,1-7H3
- InChI Key： YERYJCYQFSPGAE-UHFFFAOYSA-N
- SMILES： C12C(C)=C(C)C(C)=CC1=C(C)C(C)=C(C)C=2C
Computed Properties
- Exact Mass: 226.17226
- Monoisotopic Mass: 226.172
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 1,2,3,4,5,6,7-heptamethyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
56908-82-8 (Naphthalene, 1,2,3,4,5,6,7-heptamethyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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